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Compound of Interest

Compound Name: Seco Rapamycin ethyl ester

Cat. No.: B8118157 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Seco Rapamycin ethyl ester is an open-ring metabolite of a rapamycin

derivative.[1][2] Unlike its parent compound rapamycin, which is a potent immunosuppressant

and an inhibitor of the mTOR (mechanistic target of rapamycin) pathway, Seco Rapamycin
ethyl ester is reported to not affect mTOR function.[1][2] This distinction is critical for

researchers investigating its unique biological activities. Proper dissolution is the first and a

crucial step for obtaining reliable and reproducible results in any experimental setting.

These application notes provide detailed protocols for dissolving Seco Rapamycin ethyl ester
for both in vitro and in vivo studies, based on currently available data.

Data Presentation: Solubility Summary
The following tables summarize the known solubility of Seco Rapamycin ethyl ester in various

solvent systems.

Table 1: Solubility for In Vitro Stock Solutions
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Solvent Concentration Molar Equivalent Notes

DMSO 100 mg/mL 106.13 mM

Requires sonication

for full dissolution. It is

highly recommended

to use newly opened,

anhydrous DMSO as

the compound's

solubility is sensitive

to moisture.[1]

Table 2: Formulations for In Vivo Administration These protocols begin with a high-

concentration stock solution in DMSO, which is then diluted into the final formulation.

Formulation (v/v)
Final
Concentration

Solution Type Recommended Use

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

5 mg/mL (5.31 mM) Suspended Solution

Oral and

intraperitoneal

injections. Requires

sonication.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

5 mg/mL (5.31 mM) Suspended Solution

Oral and

intraperitoneal

injections. Requires

sonication.[1]

10% DMSO, 90%

Corn Oil

≥ 5 mg/mL (≥ 5.31

mM)
Clear Solution

Recommended for

studies requiring a

clear solution. Use

with caution if the

continuous dosing

period exceeds half a

month.[1]
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Stock Solutions: Once prepared, stock solutions should be aliquoted into single-use volumes

to prevent degradation from repeated freeze-thaw cycles.[1]

Storage: Store stock solutions at -20°C for up to one month or at -80°C for up to six months.

Solutions should be protected from light and stored under an inert gas like nitrogen.[1]

In Vivo Working Solutions: It is strongly recommended to prepare working solutions for

animal experiments fresh on the day of use.[1]

Protocol 1: Preparation of a 100 mg/mL Stock Solution
in DMSO
This protocol is intended for creating a high-concentration stock solution for in vitro use or for

further dilution into in vivo formulations.

Materials:

Seco Rapamycin ethyl ester

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Sonicator (bath or probe)

Vortex mixer

Methodology:

Weigh the desired amount of Seco Rapamycin ethyl ester in a sterile vial.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 100

mg/mL. For example, add 1 mL of DMSO to 100 mg of the compound.

Vortex the mixture vigorously for 1-2 minutes.

Place the vial in a sonicator bath and sonicate until the solution is clear and all particulate

matter is dissolved. This step is critical for complete dissolution.[1]
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes.

Store the aliquots as recommended (-20°C for short-term, -80°C for long-term).[1]

Protocol 2: Preparation of an Aqueous-Based
Suspension for In Vivo Use
This protocol describes the preparation of a 5 mg/mL suspended solution suitable for oral or

intraperitoneal administration. This example uses the PEG300 and Tween-80 formulation.

Materials:

100 mg/mL Seco Rapamycin ethyl ester stock solution in DMSO (from Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile conical tube or vial

Vortex mixer

Methodology (to prepare 1 mL of final solution):

Begin with a sterile conical tube.

Add 400 µL of PEG300 to the tube.

Add 100 µL of the 100 mg/mL stock solution in DMSO. Vortex thoroughly to mix.

Add 50 µL of Tween-80 to the mixture. Vortex again until the solution is homogeneous.

Slowly add 450 µL of sterile saline to the mixture while vortexing to bring the final volume to

1 mL.
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The final mixture will be a suspended solution. If precipitation occurs, sonication can be used

to aid in creating a uniform suspension.[1]

Use the freshly prepared suspension on the same day for administration.[1]

Protocol 3: Preparation of a Corn Oil-Based Clear
Solution for In Vivo Use
This protocol details the preparation of a ≥5 mg/mL clear solution, which may be preferable for

certain experimental routes or requirements.

Materials:

100 mg/mL Seco Rapamycin ethyl ester stock solution in DMSO (from Protocol 1)

Sterile Corn Oil

Sterile conical tube or vial

Vortex mixer

Methodology (to prepare 1 mL of final solution):

Begin with a sterile conical tube.

Add 900 µL of sterile corn oil to the tube.

Add 100 µL of the 100 mg/mL stock solution in DMSO.

Vortex the mixture thoroughly until a clear, homogeneous solution is achieved.[1]

Use the freshly prepared solution on the same day for administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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